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Compound of Interest

Compound Name: Pigment Red 31

Cat. No.: B1584407

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the validation of Pigment Red 31 as a reference material.
It outlines key analytical methods, compares its performance characteristics against
established high-performance pigments, and offers detailed experimental protocols. The
validation process is essential for ensuring the consistency, reliability, and accuracy of this
pigment in research and development applications, particularly within the pharmaceutical and
scientific fields where precise colorimetric standards are crucial.

Introduction to Pigment Red 31

Pigment Red 31, identified by the Colour Index number C.I. 12360 and CAS number 6448-96-
0, is a monoazo pigment.[1][2] It is characterized by its bluish-red hue and is utilized in a
variety of applications, including plastics, printing inks, textiles, and coatings.[3][4] Its chemical
formula is C31H23N506 and it has a molecular weight of 561.54 g/mol .[1][5] The validation of
Pigment Red 31 as a reference material necessitates a thorough evaluation of its
physicochemical properties to establish its identity, purity, and performance consistency.

Comparative Analysis

The validation of a candidate reference material is best achieved through direct comparison
with established standards. Due to the absence of a certified reference material (CRM) for
Pigment Red 31, this guide proposes a comparative analysis against well-characterized, high-
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performance pigments with a history of reliable performance in similar applications: Pigment
Red 170 and Pigment Red 254.[6][7][8]

Table 1: Comparative Physicochemical Properties of Red Pigments

Property

Pigment Red 31

Pigment Red 170
(Comparative)

Pigment Red 254
(Comparative)

Colour Index Name

Pigment Red 31

Pigment Red 170

Pigment Red 254

C.l. Number 12360 12475 56110
CAS Number 6448-96-0 2786-76-7 84632-65-5
) Diketopyrrolo-pyrrole
Chemical Class Monoazo Naphthol AS
(DPP)

Molecular Formula C31H23N506 C26H22N404 C18H10CI2N202
Heat Stability ~180-280°C[3][5] ~220°C[9] ~300°C[10]
Lightfastness (1-8

6-7[2][5] 8[9] 8[11]
scale)
Oil Absorption (

~45[12][13] ~35-45[9] ~35-45[10]

g/100g )

Experimental Protocols for Validation

To validate Pigment Red 31 as a reference material, a series of standardized tests should be

performed. The following protocols are based on internationally recognized standards and

common analytical practices for pigments.

Colorimetric Analysis

Objective: To quantitatively define the color characteristics of Pigment Red 31 using the
CIELAB color space (L, a, b*).

Methodology (based on ISO 787-1):[3][14][15][16]
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o Sample Preparation: A dispersion of Pigment Red 31 is prepared in a standardized binder,
such as linseed oil, at a specified pigment-to-binder ratio.[15]

 Instrumentation: A calibrated spectrophotometer or colorimeter is used to measure the
spectral reflectance of the prepared sample.

» Data Acquisition: The instrument software calculates the L, a, and b* values under a
standard illuminant (e.g., D65) and observer angle (e.g., 10°).

» Acceptance Criteria: The measured L, a, and b* values should fall within a pre-defined
tolerance range, established through the analysis of multiple batches of high-purity Pigment
Red 31.

Table 2: lllustrative Colorimetric Data

Parameter Specification (Example)
L 45.0+£2.0
a 55.0£25
b* 20.0+x2.0

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of Pigment Red 31 and identify any organic impurities.
Methodology:

o Sample Preparation: A solution of Pigment Red 31 is prepared in a suitable solvent (e.g., a
mixture of methanol and water) and filtered.

¢ Instrumentation: A high-performance liquid chromatograph equipped with a diode-array
detector (DAD) is used.

e Chromatographic Conditions:
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[e]

Column: C18 reverse-phase column.

o

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

[¢]

[¢]

Detection: UV-Vis detection at the wavelength of maximum absorbance for Pigment Red
31.

o Data Analysis: The chromatogram is analyzed to determine the area percentage of the main
peak corresponding to Pigment Red 31. Any additional peaks are identified as impurities
and their relative area percentages are calculated.

Thermal Stability Analysis

Objective: To assess the thermal stability of Pigment Red 31.
Methodology (Thermogravimetric Analysis - TGA):[17][18][19]
e Instrumentation: A thermogravimetric analyzer.

e Procedure: A small, accurately weighed sample of the pigment is heated in a controlled
atmosphere (e.g., nitrogen) at a constant rate (e.g., 10°C/min).

o Data Analysis: The TGA curve, which plots weight loss against temperature, is analyzed to
determine the onset temperature of decomposition.

Visualizations
Experimental Workflow for Pigment Validation
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Caption: Workflow for the validation of Pigment Red 31.

Logical Relationship of Validation Parameters
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Caption: Key parameters for Pigment Red 31 validation.

Potential Impurities

As a monoazo pigment, potential impurities in Pigment Red 31 can arise from the synthesis
process. These may include unreacted starting materials, by-products from side reactions, or
isomers. The manufacturing process involves the diazotization of an aromatic amine and its
subsequent coupling with a coupling component.[1] Incomplete reactions or impurities in the
starting materials can lead to the presence of related azo compounds or other organic
contaminants. HPLC analysis is a critical tool for the detection and quantification of such
impurities.

Conclusion

The validation of Pigment Red 31 as a reference material is a critical step in ensuring its
suitability for scientific and pharmaceutical applications. By following a structured approach that
includes comparative analysis against high-performance pigments and the application of
standardized experimental protocols, researchers can establish a comprehensive profile of its
identity, purity, and performance characteristics. This guide provides a foundational framework
for this validation process, emphasizing the importance of robust analytical data and clear,
reproducible methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validation of Pigment Red 31 as a Reference Material:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584407#validation-of-pigment-red-31-as-a-
reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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